1-benzyl-3,3-difluoro-4-(3-fluorophenyl)azetidin-2-one
Overview
Description
1-Benzyl-3,3-difluoro-4-(3-fluorophenyl)azetidin-2-one, also known as 4-F-Bz-3,3-dF-Aze, is an organic compound that has been used in a variety of scientific research applications. It has been used in the synthesis of small molecules and in the study of enzyme inhibition. This compound has also been used to study the mechanism of action of various drugs.
Scientific Research Applications
1-benzyl-3,3-difluoro-4-(3-fluorophenyl)azetidin-2-oneF-Aze has been used in a variety of scientific research applications. It has been used in the synthesis of small molecules and in the study of enzyme inhibition. This compound has also been used to study the mechanism of action of various drugs. Additionally, this compound has been used to investigate the structure-activity relationships of various compounds.
Mechanism of Action
The mechanism of action of 1-benzyl-3,3-difluoro-4-(3-fluorophenyl)azetidin-2-oneF-Aze is not yet fully understood. However, it is believed to interact with enzymes in a manner similar to other benzylazetidinones. It is believed to form a covalent bond with the enzyme, resulting in the inhibition of its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-benzyl-3,3-difluoro-4-(3-fluorophenyl)azetidin-2-oneF-Aze are not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes, which could potentially result in changes in the biochemical and physiological processes of the body. Additionally, this compound has been shown to possess anti-inflammatory properties, which could potentially be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-benzyl-3,3-difluoro-4-(3-fluorophenyl)azetidin-2-oneF-Aze in laboratory experiments include its relatively low cost and the fact that it can be synthesized in a two-step process. Additionally, this compound has been shown to possess anti-inflammatory properties, which could potentially be beneficial in the treatment of certain diseases.
However, there are some limitations to using this compound in laboratory experiments. For example, the mechanism of action of this compound is not yet fully understood, and its biochemical and physiological effects are also not yet fully understood. Additionally, this compound has not been tested in humans, so its safety and efficacy in humans is not yet known.
Future Directions
For 1-benzyl-3,3-difluoro-4-(3-fluorophenyl)azetidin-2-oneF-Aze include further research into its mechanism of action, biochemical and physiological effects, and safety and efficacy in humans. Additionally, further research could be conducted into the structure-activity relationships of this compound and its potential therapeutic applications. Furthermore, further research into the synthesis of this compound could lead to more efficient and cost-effective methods of production.
Synthesis Methods
1-benzyl-3,3-difluoro-4-(3-fluorophenyl)azetidin-2-oneF-Aze can be synthesized using a two-step process. The first step involves the reaction of 4-fluoro-benzyl bromide with sodium azide to form a product containing a 4-fluoro-benzyl azide. This product is then reacted with 3,3-difluorobenzaldehyde to form the desired 1-benzyl-3,3-difluoro-4-(3-fluorophenyl)azetidin-2-oneF-Aze. This two-step process has been demonstrated to be an efficient and cost-effective method for the synthesis of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzyl-3,3-difluoro-4-(3-fluorophenyl)azetidin-2-one involves the reaction of a benzyl-substituted difluoroacetophenone with a fluorophenyl-substituted azetidinone in the presence of a base.", "Starting Materials": [ "Benzyl-substituted difluoroacetophenone", "Fluorophenyl-substituted azetidinone", "Base" ], "Reaction": [ "Step 1: Benzyl-substituted difluoroacetophenone is reacted with a base to form the corresponding enolate.", "Step 2: Fluorophenyl-substituted azetidinone is added to the reaction mixture and the resulting mixture is stirred at room temperature.", "Step 3: The reaction mixture is heated to reflux for several hours to complete the reaction.", "Step 4: The reaction mixture is cooled and the product is isolated by filtration and purification." ] } | |
CAS RN |
327107-31-3 |
Product Name |
1-benzyl-3,3-difluoro-4-(3-fluorophenyl)azetidin-2-one |
Molecular Formula |
C16H12F3NO |
Molecular Weight |
291.3 |
Purity |
95 |
Origin of Product |
United States |
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